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Compound of Interest

Compound Name: 3-Chloro-1,1-diethoxypropane

Cat. No.: B132063 Get Quote

3-Chloro-1,1-diethoxypropane (CAS No: 35573-93-4), also known as 3-

chloropropionaldehyde diethyl acetal, is a halogenated ether used as an intermediate in

various chemical syntheses.[1][2][3] For researchers, scientists, and drug development

professionals, a comprehensive understanding of its hazard profile is not merely a regulatory

formality but a cornerstone of safe laboratory practice and risk management. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides the

standardized framework for this understanding.

This guide provides an in-depth analysis of the GHS classification of 3-Chloro-1,1-
diethoxypropane. Moving beyond a simple recitation of hazard codes, we will explore the

causality behind each classification, the experimental principles used for determination, and the

practical application of this knowledge in a professional research setting.

Part 1: Core Hazard Classification and Scientific
Rationale
The GHS classification for 3-Chloro-1,1-diethoxypropane is consistently reported across

multiple safety data sheets and chemical databases.[1][2][4] The primary hazards are

categorized into physical and health-related risks.

Physical Hazards: Flammability
3-Chloro-1,1-diethoxypropane is classified as a Flammable liquid, Category 3.[2][4]
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Hazard Statement (H226): Flammable liquid and vapor.[1][2][4]

Causality and Experimental Basis: The classification of flammable liquids under GHS is

determined by their flash point—the lowest temperature at which vapors of the material will

ignite in the presence of an ignition source. For Category 3, the criteria are a flash point greater

than or equal to 23 °C and less than or equal to 60 °C.

Available data for 3-Chloro-1,1-diethoxypropane places its flash point squarely within this

range, although sources show minor variations. This underscores the importance of consulting

multiple data points while recognizing that the resulting classification remains consistent.

Table 1: Physical Properties Related to Flammability

Property Value Source

Flash Point 54 °C (129.2 °F) ECHEMI[2]

36.7 °C (98 °F) ChemSrc, ChemBK[5][6]

Boiling Point 84 °C @ 25 mmHg ECHEMI, ChemBK[2][6]

Physical State Clear, colorless liquid ECHEMI, Alfa Aesar[2][3]

The logical process for this classification is straightforward, as illustrated below. This decision-

making workflow is a fundamental component of chemical hazard assessment.
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Input Data
GHS Classification Logic (Flammable Liquids)

Classification Output

3-Chloro-1,1-diethoxypropane Determine Flash Point (FP)
(e.g., Closed-cup method)

FP < 23°C
and Boiling Point ≤ 35°C?

FP = 36.7°C - 54°C FP < 23°C
and Boiling Point > 35°C?

No 23°C ≤ FP ≤ 60°C?No FP > 60°C
Not Classified

No

Category 3
(H226)

Yes

Category 1

Category 2
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Caption: GHS classification workflow for flammable liquids.

Health Hazards: Irritation Potential
The primary health risks associated with this compound are irritant effects on the skin and

eyes, with a potential for respiratory irritation.

Skin Irritation, Category 2 (H315): Causes skin irritation.[1][2][4]

Serious Eye Irritation, Category 2A (H319): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure, Category 3 (H335): May cause respiratory

irritation.[1][2][4]
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Causality and Self-Validating Protocols: While specific in vivo animal test data (e.g., Draize

test) for 3-Chloro-1,1-diethoxypropane is not publicly available, these classifications are

highly reliable.[2] Modern toxicological assessment, driven by ethical considerations and

regulatory acceptance (e.g., REACH), relies heavily on validated in vitro methods. These

methods provide a self-validating system for predicting human hazard by using reconstructed

human tissues. The classifications for skin and eye irritation are almost certainly derived from

such assays.

Protocol Spotlight: In Vitro Skin Irritation Testing (Basis for H315 Classification)

The determination of skin irritation potential is performed following methodologies like the

OECD Test Guideline 439.[7] This test uses a Reconstructed Human Epidermis (RhE) model, a

three-dimensional tissue construct that mimics the biochemical and physiological properties of

the upper layers of human skin.

Experimental Workflow Principle:

Preparation: RhE tissue models are pre-incubated to ensure viability and stability.

Application: The test chemical (3-Chloro-1,1-diethoxypropane) is applied topically to the

surface of the RhE tissue for a defined period (e.g., 42-60 minutes).[8][9] Negative (saline)

and positive (e.g., 5% SDS) controls are run in parallel.

Incubation: After exposure, the chemical is thoroughly rinsed off, and the tissues are

incubated for a post-exposure period (e.g., 42 hours) to allow for the development of

cytotoxic effects.[9]

Viability Assessment (MTT Assay): Tissue viability is measured using a colorimetric assay,

most commonly the MTT assay. Viable cells in the tissue reduce the yellow MTT tetrazolium

salt to a purple formazan product. The amount of formazan produced is directly proportional

to the number of living cells.

Classification: The optical density of the extracted formazan is read with a

spectrophotometer. The viability of the chemical-treated tissues is calculated as a

percentage relative to the negative control.

Cell Viability ≤ 50% → Classified as Irritant (Category 2).[7][10]
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Cell Viability > 50% → Not Classified.

This protocol provides a robust and mechanistically relevant system for predicting skin irritation

without the use of live animals.

Protocol Spotlight: In Vitro Eye Irritation Testing (Basis for H319 Classification)

Similarly, the serious eye irritation classification is based on in vitro methods like those

described in OECD Test Guideline 492, using Reconstructed Human Cornea-like Epithelial

(RhCE) models.[11][12]

Experimental Workflow Principle:

Model: An RhCE tissue model, which mimics the human corneal epithelium, is used.

Application: The test chemical is applied to the surface of the corneal model for a specified

exposure time.

Incubation & Viability: Following exposure and rinsing, the tissue is incubated, and cell

viability is determined using the MTT assay, similar to the skin irritation test.

Classification: The classification threshold is different from the skin test. For many RhCE test

methods, a chemical is identified as an eye irritant (Category 2) if the mean tissue viability is

≤ 60%.[13]
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Test Setup
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Classification Decision

GHS Classification

Reconstructed Human Tissue
(RhE for Skin / RhCE for Eye)

Apply Test Chemical,
Positive Control (PC),
Negative Control (NC)
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(Incubate ~3 hrs)

Extract Formazan Dye
(e.g., with Isopropanol)

Measure Optical Density (OD)
via Spectrophotometry

% Viability = (OD_test / OD_NC) * 100

Is % Viability ≤ Threshold?
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Caption: General workflow for in vitro irritation testing.
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Environmental Hazards
Currently, there is no available data regarding the ecotoxicity of 3-Chloro-1,1-
diethoxypropane. Safety data sheets indicate that information on toxicity to fish, daphnia,

algae, and microorganisms is not available, nor is data on its persistence, degradability, or

bioaccumulative potential.[2] Consequently, it is not classified for environmental hazards under

GHS. However, a lack of data does not equate to a lack of hazard. Standard precautions for

chemical waste disposal must be strictly followed.

Part 2: Practical Application and Risk Mitigation
A GHS classification is only as valuable as its application in the laboratory. The following table

synthesizes the classification into a practical guide for daily use.

Table 2: GHS Labeling and Practical Summary for 3-Chloro-1,1-diethoxypropane
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Element Details

Pictograms

Signal Word Warning[1][2][4]

Hazard Statements

H226: Flammable liquid and vapor.H315:

Causes skin irritation.H319: Causes serious eye

irritation.H335: May cause respiratory irritation.

[1][2][4]

Key Precautionary Statements (Prevention)

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.P233: Keep container tightly

closed.P261: Avoid breathing vapors.P264:

Wash hands and exposed skin thoroughly after

handling.P271: Use only outdoors or in a well-

ventilated area.P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[2]

Key Precautionary Statements (Response)

P302+P352: IF ON SKIN: Wash with plenty of

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P332+P317: If skin irritation

occurs: Get medical help.P337+P317: If eye

irritation persists: Get medical help.P370+P378:

In case of fire: Use appropriate media to

extinguish.[2]

Key Precautionary Statements (Storage)
P403+P235: Store in a well-ventilated place.

Keep cool.P405: Store locked up.[2]

Key Precautionary Statements (Disposal)
P501: Dispose of contents/container to an

approved waste disposal facility.[2]

Safe Handling and PPE Recommendations
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The GHS precautionary statements provide a clear mandate for engineering controls and

personal protective equipment (PPE).

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

comply with P261 and P271, preventing the inhalation of vapors and potential respiratory

irritation. Ensure an eyewash station and safety shower are immediately accessible.

Storage: Store in a designated, well-ventilated flammable liquids cabinet, away from

oxidizing agents and sources of ignition, fulfilling P210 and P403 requirements.

Personal Protective Equipment (P280):

Eye/Face Protection: Wear chemical safety goggles with side shields conforming to EN

166 (EU) or NIOSH (US) standards. A face shield may be required for larger quantities or

splash-prone operations.[2]

Skin Protection: Wear a lab coat. Chemical-resistant gloves (e.g., nitrile) must be worn.

Inspect gloves prior to use and change them immediately if contamination occurs.[2]

Respiratory Protection: Under normal use in a fume hood, respiratory protection is not

required. If engineering controls fail or for emergency response, a full-face respirator with

an appropriate organic vapor cartridge is necessary.[2]

Conclusion
The GHS classification of 3-Chloro-1,1-diethoxypropane as a Category 3 flammable liquid, a

Category 2 skin irritant, and a Category 2A serious eye irritant provides a clear and actionable

framework for its safe use. This classification is not arbitrary; it is grounded in physical

chemistry principles (flash point) and supported by modern, validated in vitro toxicological

methods that form a self-validating system for hazard prediction. For the research and

development professional, internalizing this information—from the "why" of the classification to

the "how" of the precautionary measures—is essential for maintaining a culture of safety and

scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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